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Compound of Interest

Compound Name: N-Ethyl-n-butylamine

Cat. No.: B155137 Get Quote

An In-Depth Technical Guide to the Health and Safety Handling of N-Ethyl-n-butylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of N-Ethyl-n-
butylamine (CAS No. 13360-63-9), a secondary aliphatic amine utilized as an intermediate in

the synthesis of various chemicals, including herbicides and pharmaceuticals.[1][2] Due to its

hazardous properties, strict adherence to safety protocols is imperative.

Chemical and Physical Properties
N-Ethyl-n-butylamine is a colorless to pale yellow liquid with a characteristic amine-like odor.

[1][2] It is a flammable and corrosive substance.[1][2] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of N-Ethyl-n-butylamine
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Property Value Source(s)

Molecular Formula C₆H₁₅N [1]

Molecular Weight 101.19 g/mol [1][3]

CAS Number 13360-63-9 [1]

Appearance Colorless to pale yellow liquid [1][2]

Odor Amine-like, fishy, ammonia-like [1][4]

Boiling Point
Approximately 108°C (226-

228°F) at 760 mmHg
[1][3]

Melting Point Approximately -78°C (-108°F) [1][3]

Flash Point 18°C (65°F) (closed cup) [1]

Density
Approximately 0.74 g/mL at

25°C
[1]

Solubility

Partially soluble in water;

miscible with organic solvents

like alcohol and ether.

[1]

Vapor Pressure 27.0 mmHg [3]

Vapor Density Heavier than air [1]

Hazard Identification and GHS Classification
N-Ethyl-n-butylamine is classified as a hazardous substance. Its GHS classification is

summarized in Table 2. It is a flammable liquid and vapor that can cause severe skin burns and

eye damage, and is harmful if swallowed or inhaled.[1][2]

Table 2: GHS Hazard Classification for N-Ethyl-n-butylamine
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Acute Toxicity, Inhalation Not specified, but harmful Harmful if inhaled

Source: GHS classifications are based on information from multiple safety data sheets.[1][2]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with N-
Ethyl-n-butylamine.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[6]

All equipment used when handling the product must be grounded to prevent static discharge.

[7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling N-Ethyl-n-butylamine.

Eye/Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch) are

required.[1]
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Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use.[1] A complete suit protecting against chemicals is necessary to

prevent skin contact.[1]

Respiratory Protection: If engineering controls are insufficient, a full-face respirator with

multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges should be

used. For sole protection, a full-face supplied air respirator is required.[1]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9]

Keep away from sources of ignition, heat, sparks, and open flames.[6][8]

Incompatible materials include strong oxidizing agents, acids, and metals like copper.[1][9]
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Workflow for Safe Handling of N-Ethyl-n-butylamine
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Caption: Workflow for the safe handling of N-Ethyl-n-butylamine.
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving N-Ethyl-n-
butylamine.

First Aid Measures
General Advice: Consult a physician immediately and show them the safety data sheet.[1]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[1]

Skin Contact: Take off contaminated clothing and shoes immediately. Wash off with soap and

plenty of water for at least 15 minutes.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.[1]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back.[3] Hazardous decomposition products formed under fire conditions

include carbon oxides and nitrogen oxides (NOx).[1]

Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Evacuate personnel to safe areas.[1]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Containment and Cleaning: Soak up with inert absorbent material (e.g., sand, earth) and

dispose of as hazardous waste.[7] Keep in suitable, closed containers for disposal.[1]

Emergency Response Workflow for N-Ethyl-n-butylamine Spill

Spill Occurs
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Click to download full resolution via product page

Caption: Emergency response workflow for an N-Ethyl-n-butylamine spill.

Toxicological Information and Experimental
Protocols
While specific toxicological studies on N-Ethyl-n-butylamine are not readily available in the

public domain, its hazard classification is based on standardized experimental protocols. The

following sections describe the methodologies for key toxicological assessments as outlined by

the Organisation for Economic Co-operation and Development (OECD) Guidelines for the

Testing of Chemicals.

Acute Oral Toxicity (Representative Protocol: OECD 401)
Principle: This test provides information on health hazards likely to arise from a single oral

exposure to a substance.[1] A statistically derived single dose of a substance that can be

expected to cause death in 50% of the animals (LD50) is determined.[1]

Methodology:

Animals: Healthy, young adult rodents (commonly rats) are used.[1] Animals are fasted

overnight before dosing.[1]

Dosing: The test substance is administered in graduated doses to several groups of

animals, with one dose per group, via gavage.[1]

Observation: Animals are observed for at least 14 days for signs of toxicity and mortality.

[1] Observations include changes in skin, fur, eyes, mucous membranes, respiratory,

circulatory, autonomic and central nervous systems, and somatomotor activity and

behavior pattern.[1]

Necropsy: All animals (those that die during the test and survivors at the end) are

subjected to a gross necropsy.[1]
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Acute Dermal and Eye Irritation/Corrosion
(Representative Protocols: OECD 404 & 405)

Principle: These tests determine the potential for a substance to cause reversible (irritation)

or irreversible (corrosion) damage to the skin and eyes, respectively.[10][11]

Methodology (Dermal - OECD 404):

Animals: Albino rabbits are typically used.[12]

Application: A single dose (0.5 mL for liquids) is applied to a small area of shaved skin.[12]

Exposure: The test substance is held in contact with the skin for up to 4 hours.[12]

Observation: The skin is examined for erythema and edema at specified intervals for up to

14 days.[12]

Methodology (Eye - OECD 405):

Animals: Albino rabbits are the preferred species.[9]

Application: A single dose is applied into the conjunctival sac of one eye; the other eye

serves as a control.[9] The use of analgesics and anesthetics is recommended to minimize

pain.[7]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for effects

on the cornea, iris, and conjunctiva.[9] The observation period can extend up to 21 days to

assess reversibility.[7]

Metabolic Pathway
The metabolism of secondary aliphatic amines like N-Ethyl-n-butylamine is primarily mediated

by cytochrome P450 enzymes in the liver.[13][14] The metabolic process can lead to the

formation of various metabolites through N-dealkylation and N-hydroxylation.[13][14]
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Metabolic Pathway of N-Ethyl-n-butylamine
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Caption: Generalized metabolic pathway of N-Ethyl-n-butylamine.

Disposal Considerations
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Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Contaminated Packaging: Dispose of as unused product.[1]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Under fire conditions, can produce carbon oxides and

nitrogen oxides (NOx).[1]

This technical guide is intended to provide comprehensive health and safety information for the

handling of N-Ethyl-n-butylamine. It is essential for all personnel to be thoroughly trained on

these procedures and to have access to the full Safety Data Sheet (SDS) before working with

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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